Cas no 84777-06-0 (1,2-Benzenedicarboxylic Acid, Dipentylester, Branched and Linear)

• Product name: 1,2-Benzenedicarboxylic Acid, Dipentylester, Branched and Linear
• CAS No: 84777-06-0
• MF: C₁₈H₂₄O₄-₂
• MW: 0
• MDL: MFCD01779721
• CID: 888270
• PubChem ID: 3020116

1,2-Benzenedicarboxylic Acid, Dipentylester, Branched and Linear Chemical and Physical Properties

Names and Identifiers

• 1,2-benzenedicarboxylic acid, dipentyl ester, branched and linear
• Dipentyl phthalate branched and linear
• YRWFRHKQYQHUTP-UHFFFAOYSA-L
• Phthalic acid, n-pentyl-isopentyl (mixture of branched and linear isomers)
• 3,4-bis(3-methylbutyl)phthalate
• 84777-06-0
• 1ST1148
• 1,2-Benzenedicarboxylic Acid, Dipentylester, Branched and Linear

• MDL： MFCD01779721
• Inchi： InChI=1S/C18H26O4/c1-11(2)5-7-13-8-10-15(17(19)20)16(18(21)22)14(13)9-6-12(3)4/h8,10-12H,5-7,9H2,1-4H3,(H,19,20)(H,21,22)/p-2
• InChI Key： YRWFRHKQYQHUTP-UHFFFAOYSA-L
• SMILES： CC(C)CCC1=C(C(=C(C=C1)C(=O)[O-])C(=O)[O-])CCC(C)C

Computed Properties

• Exact Mass: 304.16745924g/mol
• Monoisotopic Mass: 304.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids